![molecular formula C15H14Cl2N2O2 B3012203 (E)-3-[1-[(2,6-dichlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]prop-2-enoic acid CAS No. 956740-74-2](/img/structure/B3012203.png)
(E)-3-[1-[(2,6-dichlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]prop-2-enoic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(E)-3-[1-[(2,6-dichlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]prop-2-enoic acid, commonly known as DCP-LA, is a synthetic compound that has gained attention in the scientific community due to its potential therapeutic applications. DCP-LA is a pyrazole derivative that has been synthesized through a number of methods, and its mechanism of action has been studied in detail.
Mechanism of Action
The mechanism of action of DCP-LA is not fully understood, but it is believed to act on multiple pathways in the body. DCP-LA has been shown to inhibit the production of inflammatory cytokines, such as TNF-alpha and IL-1beta, and to inhibit the activation of NF-kappaB, a transcription factor that plays a key role in inflammation. DCP-LA has also been shown to activate the Nrf2 pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects
DCP-LA has been shown to have a number of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and apoptosis, and to increase cell survival. DCP-LA has also been shown to increase the production of neurotrophic factors, such as BDNF and NGF, which are involved in the growth and survival of neurons. In addition, DCP-LA has been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
DCP-LA has a number of advantages for use in lab experiments. It is a synthetic compound that can be easily synthesized with high purity and yield. DCP-LA is also stable and can be stored for long periods of time. However, there are also limitations to the use of DCP-LA in lab experiments. It is a relatively new compound, and its mechanism of action is not fully understood. In addition, it has not been extensively studied in humans, and its potential side effects are not well known.
Future Directions
There are a number of future directions for the study of DCP-LA. One area of research is the potential use of DCP-LA in the treatment of neurodegenerative disorders, such as Alzheimer's disease and Parkinson's disease. Another area of research is the potential use of DCP-LA in cancer treatment. In addition, further studies are needed to fully understand the mechanism of action of DCP-LA, and to determine its potential side effects. Overall, DCP-LA is a promising compound that has the potential to be used in a variety of therapeutic applications.
Synthesis Methods
DCP-LA has been synthesized through a number of methods, including the reaction of 3,5-dimethyl-1-phenylpyrazole with 2,6-dichlorobenzyl chloride in the presence of a base, and the reaction of 2,6-dichlorobenzylamine with 3,5-dimethyl-1-phenylpyrazole-4-carboxylic acid in the presence of a coupling agent. These methods have resulted in the production of DCP-LA with high purity and yield.
Scientific Research Applications
DCP-LA has been studied extensively for its potential therapeutic applications. It has been shown to have neuroprotective effects, as well as anti-inflammatory and analgesic properties. DCP-LA has also been studied for its potential use in treating Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. In addition, DCP-LA has been shown to have anti-cancer effects, and has been studied for its potential use in cancer treatment.
properties
IUPAC Name |
(E)-3-[1-[(2,6-dichlorophenyl)methyl]-3,5-dimethylpyrazol-4-yl]prop-2-enoic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H14Cl2N2O2/c1-9-11(6-7-15(20)21)10(2)19(18-9)8-12-13(16)4-3-5-14(12)17/h3-7H,8H2,1-2H3,(H,20,21)/b7-6+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QOLFZGMSYKAKPT-VOTSOKGWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=NN1CC2=C(C=CC=C2Cl)Cl)C)C=CC(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=NN1CC2=C(C=CC=C2Cl)Cl)C)/C=C/C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
325.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-{1-[(2,6-dichlorophenyl)methyl]-3,5-dimethyl-1H-pyrazol-4-yl}prop-2-enoic acid |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.